6-Amino-7-(benzenesulfonyl)-5-[(4-methoxyphenyl)methyl]pyrrolo[2,3-b]pyrazine-2,3-dicarbonitrile

• IUPAC Name: 6-amino-7-(benzenesulfonyl)-5-[(4-methoxyphenyl)methyl]pyrrolo[2,3-b]pyrazine-2,3-dicarbonitrile
• InChI: InChI=1S/C22H16N6O3S/c1-31-15-9-7-14(8-10-15)13-28-21(25)20(32(29,30)16-5-3-2-4-6-16)19-22(28)27-18(12-24)17(11-23)26-19/h2-10H,13,25H2,1H3
• InChI Key: WJQYQYRKXSUYRB-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)CN2C(=C(C3=NC(=C(N=C32)C#N)C#N)S(=O)(=O)C4=CC=CC=C4)N
• Molecular Formula: C22H16N6O3S
• Molecular Weight: 444.5 g/mol

Description

The compound is a pyrrolopyrazine derivative, which is a type of heterocyclic compound. Heterocyclic compounds are organic compounds that contain a ring structure containing atoms in addition to carbon, such as sulfur, oxygen or nitrogen, as part of the ring.

Synthesis Analysis

The synthesis of such compounds often involves complex organic reactions. Unfortunately, without specific literature or experimental data, it’s difficult to provide a detailed synthesis analysis.

Molecular Structure Analysis

Pyrrolopyrazine derivatives generally have a rigid and planar structure. The presence of multiple aromatic rings and nitrogen atoms could potentially allow for various interactions such as pi stacking and hydrogen bonding.

Physical And Chemical Properties Analysis

The physical and chemical properties of the compound would depend on its exact structure. Factors that could influence its properties include the presence and position of functional groups, the overall shape and size of the molecule, and the types of atoms present.

Mechanism of Action

The mechanism of action would depend on the specific biological or chemical process that the compound is involved in. Some pyrrolopyrazine derivatives have been found to have biological activity, such as inhibiting certain enzymes or receptors.

Safety and Hazards

Without specific information, it’s difficult to provide details on the safety and hazards of the compound. As with all chemicals, safe handling practices should be followed.

Future Directions

Future research could involve further exploration of the synthesis, properties, and potential applications of this compound. This could include studying its biological activity, developing more efficient synthesis methods, or investigating its physical and chemical properties.